Cas no 1065088-02-9 (3-Bromo-4-oxo-1,4-dihydroquinoline-6-carboxylic acid)

• Product Name: 3-Bromo-4-oxo-1,4-dihydroquinoline-6-carboxylic acid
• CAS No: 1065088-02-9
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• MDL: MFCD28010344
• CID: 1182777
• PubChem ID: 53429188
• Update Time: 2025-10-19

3-Bromo-4-oxo-1,4-dihydroquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-oxo-1h-quinoline-6-carboxylic Acid
• 3-Bromo-4-oxo-1,4-dihydroquinoline-6-carboxylic acid
• AK482306
• 3-Bromo-4-hydroxy-quinoline-6-carboxylic acid
• DS-18924
• A925024
• CS-0135399
• 3-BROMO-4-HYDROXYQUINOLINE-6-CARBOXYLIC ACID
• 1065088-02-9
• AKOS027427298
• DTXSID30700086
• C71258
• SB71978
• 3-Bromo-4-oxo-1,4-dihydroquinoline-6-carboxylicacid
• 3-Bromo-4-oxo-1,4-dihydro-quinoline-6-carboxylic acid

• MDL： MFCD28010344
• Inchi： 1S/C10H6BrNO3/c11-7-4-12-8-2-1-5(10(14)15)3-6(8)9(7)13/h1-4H,(H,12,13)(H,14,15)
• InChI Key： UKZONDVBUJOUEH-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C=CC(C(=O)O)=CC=2C1=O

Computed Properties

• Exact Mass: 266.95311g/mol
• Monoisotopic Mass: 266.95311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: 2

3-Bromo-4-oxo-1,4-dihydroquinoline-6-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 3-Bromo-4-oxo-1,4-dihydroquinoline-6-carboxylic acid

3-Bromo-4-oxo-1,4-dihydroquinoline-6-carboxylic Acid (CAS No. 1065088-02-9): A Comprehensive Overview

3-Bromo-4-oxo-1,4-dihydroquinoline-6-carboxylic acid (CAS No. 1065088-02-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinolines, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the bromine atom and the carboxylic acid group in its structure confers unique chemical and biological characteristics that make it an attractive target for drug discovery and development.

The chemical structure of 3-Bromo-4-oxo-1,4-dihydroquinoline-6-carboxylic acid (CAS No. 1065088-02-9) consists of a quinoline core with a bromine substituent at the 3-position and a carboxylic acid group at the 6-position. The quinoline ring system is a key feature that contributes to its biological activity, while the bromine atom enhances its reactivity and selectivity. The carboxylic acid group provides additional functional versatility, enabling the compound to participate in various chemical reactions and interactions with biological targets.

Recent studies have highlighted the potential of 3-Bromo-4-oxo-1,4-dihydroquinoline-6-carboxylic acid in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes or pathways.

In addition to its antiviral properties, 3-Bromo-4-oxo-1,4-dihydroquinoline-6-carboxylic acid has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is thought to be mediated through modulation of cell cycle progression and activation of pro-apoptotic signaling pathways.

The pharmacokinetic properties of 3-Bromo-4-oxo-1,4-dihydroquinoline-6-carboxylic acid have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties are crucial for its potential use as an orally administered therapeutic agent. Furthermore, the compound has been found to have low toxicity in preclinical studies, which is an important consideration for drug development.

In terms of synthetic routes, several methods have been reported for the preparation of 3-Bromo-4-oxo-1,4-dihydroquinoline-6-carboxylic acid. One common approach involves the condensation of anthranilic acid with an appropriate brominated ketone followed by cyclization and oxidation steps. This synthetic route allows for efficient production of the compound on both laboratory and industrial scales.

The potential applications of 3-Bromo-4-oxo-1,4-dihydroquinoline-6-carboxylic acid extend beyond its direct therapeutic uses. For example, it can serve as a valuable starting material or intermediate in the synthesis of more complex molecules with enhanced biological activities. Additionally, its unique structural features make it a useful tool for probing biological processes and developing new assays for drug screening.

In conclusion, 3-Bromo-4-oxo-1,4-dihydroquinoline-6-carboxylic acid (CAS No. 1065088-02-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive target for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, underscoring its significance in the field.